Cas no 71849-92-8 (Acetic acid, hydroxy-,2-ethyl-1-propyl-1,3-propanediyl ester (9CI))

• Product Name: Acetic acid, hydroxy-,2-ethyl-1-propyl-1,3-propanediyl ester (9CI)
• CAS No: 71849-92-8
• MF: C₁₂H₂₂O₆
• MW: 262.299484729767
• CID: 570628
• PubChem ID: 44149639
• Update Time: 2025-04-19

Acetic acid, hydroxy-,2-ethyl-1-propyl-1,3-propanediyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• Acetic acid, hydroxy-,2-ethyl-1-propyl-1,3-propanediyl ester (9CI)
• [2-ethyl-3-(2-hydroxyacetyl)oxyhexyl] 2-hydroxyacetate
• 2-ethyl-1-propyl-1,3-propanediyl bis(hydroxyacetate)
• [2-[(2-hydroxyacetyl)oxymethyl]-1-propyl-butyl] 2-hydroxyacetate
• 2-Ethyl-3-[(hydroxyacetyl)oxy]hexyl hydroxyacetate
• 71849-92-8
• EINECS 276-077-1
• DTXSID20992559
• NS00061836

• Inchi： 1S/C12H22O6/c1-3-5-10(18-12(16)7-14)9(4-2)8-17-11(15)6-13/h9-10,13-14H,3-8H2,1-2H3
• InChI Key： YYCXYHFAXBDFPP-UHFFFAOYSA-N
• SMILES： O(C(CO)=O)C(CCC)C(COC(CO)=O)CC

Computed Properties

• Exact Mass: 262.14166
• Monoisotopic Mass: 262.14163842g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 11
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.2
• Topological Polar Surface Area: 93.1Ų

Experimental Properties

• PSA: 93.06